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Compound of Interest

Compound Name: YM-244769 dihydrochloride

Cat. No.: B2667115 Get Quote

YM-244769 Dihydrochloride Technical Support
Center
This technical support center provides detailed guidance for researchers, scientists, and drug

development professionals on the preparation and handling of YM-244769 dihydrochloride
stock solutions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving YM-244769 dihydrochloride?

The highly recommended solvent for preparing a stock solution of YM-244769
dihydrochloride is Dimethyl Sulfoxide (DMSO).[1] It is highly soluble in DMSO.[1] There is

limited information regarding its solubility in aqueous buffers or ethanol.[1]

Q2: How should I store the solid form and stock solutions of YM-244769 dihydrochloride?

For long-term storage, the solid powder form of YM-244769 dihydrochloride should be kept in

a tightly sealed container and can be stored for up to 3 years at -20°C or 2 years at 4°C.[2]

Stock solutions in DMSO should be aliquoted to avoid repeated freeze-thaw cycles and can be

stored at -80°C for up to 6 months or at -20°C for up to 1 month.[1][2][3] Always protect the

solutions from moisture.[1][2]

Q3: What is the molecular weight of YM-244769 dihydrochloride?
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The molecular weight of YM-244769 dihydrochloride is approximately 516.39 g/mol , though

batch-specific molecular weights may vary slightly.[2][4]

Troubleshooting Guide
Issue Possible Cause Recommended Solution

Difficulty Dissolving Powder
The compound may require

assistance to fully dissolve.

Gentle warming and/or brief

sonication can aid in complete

dissolution. Ensure you are

using anhydrous (dry) DMSO,

as absorbed water can reduce

solubility.[1][2][4]

Precipitation in Stock Solution

During Storage

Improper storage temperature

or prolonged storage.

Ensure the stock solution is

stored at the recommended

temperatures (-20°C for short-

term, -80°C for long-term) and

used within the specified

timeframe.[1][2]

Inconsistent Experimental

Results

Degradation of the compound

due to repeated freeze-thaw

cycles.

Aliquot the stock solution into

single-use volumes

immediately after preparation

to minimize the number of

times the main stock is

thawed.[1][2][4]

Precipitation When Diluting

into Aqueous Buffer

YM-244769 dihydrochloride

has low aqueous solubility.

Consider using a surfactant or

co-solvent in your aqueous

buffer. It is also advisable to

test different dilution factors.

For cell-based assays, ensure

the final DMSO concentration

is low (typically <0.1%) and

compatible with your cells.[4]

Data Presentation
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Solubility Data

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

DMSO 51.64 100

Some sources

indicate solubility up

to 120 mg/mL, which

may require

sonication. Use fresh,

anhydrous DMSO for

best results.[4]

Storage Conditions and Stability

Form
Storage
Temperature

Duration Notes

Powder -20°C 3 years
Keep sealed and dry.

[2]

4°C 2 years
Keep sealed and dry.

[2]

Stock Solution in

DMSO
-80°C 6 months

Sealed, away from

moisture.[1][2][3]

-20°C 1 month
Sealed, away from

moisture.[1][2][3]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution in DMSO

Materials:

YM-244769 dihydrochloride powder
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated scale

Procedure:

Equilibration: Allow the vial of YM-244769 dihydrochloride powder to reach room

temperature before opening to prevent condensation.[4]

Weighing: Carefully weigh out the desired amount of the compound. For 1 mL of a 10 mM

stock solution, you will need 5.16 mg (calculation based on a molecular weight of 516.39

g/mol ).[4]

Dissolution: Add the appropriate volume of anhydrous DMSO to the powder. For a 10 mM

solution, if you weighed 5.16 mg, add 1 mL of DMSO.[4]

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. If necessary,

gentle warming or brief sonication can be used to ensure the solution is clear.[2][4]

Aliquoting: To prevent degradation from multiple freeze-thaw cycles, divide the stock solution

into smaller, single-use aliquots in sterile microcentrifuge tubes.[2][4]

Storage: Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[1]

[2][3]

Mandatory Visualizations
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Caption: Workflow for preparing YM-244769 dihydrochloride stock solution.
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Caption: Inhibition of reverse mode Na+/Ca2+ exchange by YM-244769.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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